Cas no 55699-85-9 (2,3-Bis(methylthio)-1,4-naphthalenedione)

2,3-Bis(methylthio)-1,4-naphthalenedione structure
55699-85-9 structure
Product Name:2,3-Bis(methylthio)-1,4-naphthalenedione
CAS No:55699-85-9
MF:C12H10O2S2
MW:250.336600780487
CID:377600
PubChem ID:351827
Update Time:2025-04-19

2,3-Bis(methylthio)-1,4-naphthalenedione Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione,2,3-bis(methylthio)-
    • 2,3-Bis(methylthio)-1,4-naphthalenedione
    • 2,3-bis(methylsulfanyl)naphthalene-1,4-dione
    • AKOS015852528
    • DTXSID70326067
    • NSC-523486
    • FT-0677484
    • SCHEMBL1287111
    • 55699-85-9
    • BB 0216399
    • 2,3-Bis(methylthio)naphthalene-1,4-dione
    • NSC 523486
    • 2,3-bis(methylsulfanyl)naphthoquinone
    • NSC523486
    • CHEMBL4452484
    • BDBM50504361
    • MDL: MFCD00666937
    • Inchi: 1S/C12H10O2S2/c1-15-11-9(13)7-5-3-4-6-8(7)10(14)12(11)16-2/h3-6H,1-2H3
    • InChI Key: YNEAIJHYQCGCSC-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C(C2C=CC=CC=2C1=O)=O)SC

Computed Properties

  • Exact Mass: 250.01200
  • Monoisotopic Mass: 250.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 369.4ºC at 760 mmHg
  • Flash Point: 160.1ºC
  • Refractive Index: 1.66
  • PSA: 84.74000
  • LogP: 3.00320

2,3-Bis(methylthio)-1,4-naphthalenedione Security Information

2,3-Bis(methylthio)-1,4-naphthalenedione Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,3-Bis(methylthio)-1,4-naphthalenedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016561-250mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9 98%
250mg
3072CNY 2021-05-07
TRC
M696208-2.5mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9
2.5mg
$ 50.00 2022-06-03
TRC
M696208-5mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9
5mg
$ 65.00 2022-06-03
TRC
M696208-25mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9
25mg
$ 115.00 2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
016561-250mg
2,3-Bis(methylthio)-1,4-naphthalenedione
55699-85-9 98%
250mg
3072.0CNY 2021-07-13
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.